![molecular formula C21H11ClN2O2 B280678 2-(4-chlorobenzoyl)dibenzo[cd,g]indazol-6(2H)-one](/img/structure/B280678.png)
2-(4-chlorobenzoyl)dibenzo[cd,g]indazol-6(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-chlorobenzoyl)dibenzo[cd,g]indazol-6(2H)-one, commonly referred to as CBI, is a synthetic compound that has gained significant attention in scientific research due to its various applications.
Scientific Research Applications
CBI has been extensively studied for its potential applications in various scientific fields, including cancer research, drug discovery, and photodynamic therapy. In cancer research, CBI has been found to exhibit potent anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. CBI has also been investigated for its potential as a drug candidate for the treatment of Alzheimer's disease, as it has been found to inhibit the aggregation of amyloid-β peptides. In addition, CBI has been explored as a photosensitizer for photodynamic therapy, a non-invasive cancer treatment that uses light to activate photosensitizing agents to destroy cancer cells.
Mechanism of Action
The mechanism of action of CBI is not fully understood, but it is believed to involve the inhibition of various cellular processes, including DNA replication and protein synthesis. CBI has been found to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase pathway. In addition, CBI has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, which may contribute to its anticancer activity.
Biochemical and Physiological Effects
CBI has been found to exhibit various biochemical and physiological effects, including the induction of cell cycle arrest, the inhibition of angiogenesis, and the modulation of various signaling pathways. CBI has been shown to induce G2/M cell cycle arrest in cancer cells, which may contribute to its anticancer activity. In addition, CBI has been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. CBI has also been shown to modulate various signaling pathways, including the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Advantages and Limitations for Lab Experiments
CBI has several advantages for lab experiments, including its high potency and selectivity against cancer cells, as well as its ability to induce apoptosis. However, CBI also has some limitations, including its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.
Future Directions
There are several future directions for the study of CBI, including the development of more efficient synthesis methods, the investigation of its potential as a drug candidate for the treatment of various diseases, and the exploration of its mechanism of action. In addition, further research is needed to determine the optimal dosage and administration of CBI for various applications, as well as its potential side effects.
Conclusion
In conclusion, CBI is a synthetic compound that has gained significant attention in scientific research due to its various applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of CBI as a drug candidate for the treatment of various diseases.
Synthesis Methods
CBI is synthesized through a multistep process involving the reaction of 4-chlorobenzoic acid with 2-aminobenzophenone, followed by cyclization and oxidation. The resulting product is then purified using column chromatography. CBI can also be synthesized through other methods, including the reaction of 4-chlorobenzoyl chloride with dibenzo[cd,g]indazole in the presence of a base.
Properties
Molecular Formula |
C21H11ClN2O2 |
---|---|
Molecular Weight |
358.8 g/mol |
IUPAC Name |
14-(4-chlorobenzoyl)-14,15-diazatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),2,4,6,9(16),10,12-heptaen-8-one |
InChI |
InChI=1S/C21H11ClN2O2/c22-13-10-8-12(9-11-13)21(26)24-17-7-3-6-16-18(17)19(23-24)14-4-1-2-5-15(14)20(16)25/h1-11H |
InChI Key |
OGKKGIPXCLHXKH-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C3=NN(C4=CC=CC(=C43)C2=O)C(=O)C5=CC=C(C=C5)Cl |
Canonical SMILES |
C1=CC=C2C(=C1)C3=NN(C4=CC=CC(=C43)C2=O)C(=O)C5=CC=C(C=C5)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.